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Compound of Interest

Compound Name: Indoline hydrochloride

CAS No.: 4170-68-7

Cat. No.: B8478793

Get Quote

The indoline scaffold, a bicyclic aromatic amine consisting of a benzene ring fused to a five-

membered nitrogen-containing ring, is a cornerstone in medicinal chemistry and materials

science. Its unique structural and electronic properties, including its non-coplanar rings which

can increase water solubility, make it a "privileged structure" in drug design. This guide

provides a comprehensive overview of indoline and its hydrochloride salt, focusing on its

synthesis, properties, applications, and handling for professionals in research and

development. The indoline core is present in numerous natural products and has been

successfully incorporated into a wide array of therapeutic agents, demonstrating its versatility

and importance.

Physicochemical Properties and CAS Number
Indoline, also known as 2,3-dihydro-1H-indole, is a colorless to dark brown liquid at room

temperature. Its fundamental properties are summarized in the table below. The hydrochloride

salt form enhances its water solubility, making it more amenable for use in various research

and industrial applications.
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Property Value Source

CAS Number 496-15-1

Molecular Formula C₈H₉N

Molecular Weight 119.16 g/mol

Boiling Point 220-221 °C

Density 1.063 g/mL at 25 °C

Solubility

Slightly soluble in water (5 g/L

at 20 °C); soluble in alcohol

and oils.

Flash Point 199 °F (92.8 °C)

The hydrochloride salt of indoline is formed by reacting indoline with hydrochloric acid. While a

specific CAS number for the unsubstituted indoline hydrochloride is not consistently reported

in top-tier databases, various substituted indoline hydrochlorides have unique identifiers. For

the purpose of this guide, we will focus on the parent indoline molecule and the general

properties of its hydrochloride salt.

Synthesis of the Indoline Core
The synthesis of indoline and its derivatives is a well-established area of organic chemistry.

Several methods exist, with the choice of route often depending on the desired substitution

pattern and scale of the reaction.

Reduction of Indole
One of the most common and direct methods for synthesizing indoline is the reduction of

indole. This can be achieved through various reducing agents.

Experimental Protocol: Reduction of Indole to Indoline using Zinc in Hydrochloric Acid

Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add

a solution of indole in a suitable solvent such as acetic acid.
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Addition of Reducing Agent: To the stirred solution, add zinc dust in portions.

Acidification: Slowly add concentrated hydrochloric acid to the reaction mixture. The reaction

is exothermic and may require external cooling.

Reflux: Heat the reaction mixture to reflux for several hours until the starting material is

consumed (monitored by TLC).

Workup: Cool the mixture to room temperature and filter to remove excess zinc.

Basification and Extraction: Make the filtrate alkaline by adding a concentrated solution of

sodium hydroxide. Extract the product with a suitable organic solvent (e.g., diethyl ether or

dichloromethane).

Purification: Dry the combined organic extracts over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure. The crude indoline can be further purified by distillation

or chromatography.

Causality behind Experimental Choices: The use of a strong reducing agent like zinc in an

acidic medium is effective for the complete saturation of the C2-C3 double bond in the pyrrole

ring of indole. The acidic conditions protonate the indole, making it more susceptible to

reduction.

Other Synthetic Routes
Other notable methods for synthesizing the indoline scaffold include:

Catalytic Hydrogenation: This method involves the use of a catalyst such as Raney Nickel or

Palladium on carbon under a hydrogen atmosphere.

Fischer Indole Synthesis followed by Reduction: The Fischer indole synthesis can be used to

create a substituted indole, which is then reduced to the corresponding indoline.

Intramolecular Diels-Alder Reactions: This approach can be used to construct the bicyclic

indoline system from acyclic precursors.

Heck Reaction: Recent advances have utilized the Heck reaction to produce complex

indoline scaffolds.
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Key Reactions of Indoline
The indoline nucleus is amenable to a variety of chemical transformations, making it a versatile

intermediate in organic synthesis.

Electrophilic Aromatic Substitution
The benzene ring of indoline can undergo electrophilic aromatic substitution reactions. The

nitrogen atom is an activating group, and substitution typically occurs at the para position (C5)

to the nitrogen.

N-Functionalization
The nitrogen atom of the indoline ring is a nucleophile and can be readily functionalized

through reactions such as:

Alkylation: Reaction with alkyl halides to introduce alkyl groups.

Acylation: Reaction with acyl chlorides or anhydrides to form amides.

Arylation: Coupling with aryl halides, often catalyzed by transition metals.
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Caption: Key reactions of the indoline scaffold.
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Indoline Hydrochloride: Formation and Properties
Indoline hydrochloride is the salt formed from the reaction of the basic indoline with

hydrochloric acid. The formation of the hydrochloride salt is a standard procedure in

pharmaceutical development for several reasons:

Increased Solubility: The salt form is generally more soluble in water and other polar solvents

compared to the free base. This is crucial for formulation and in vivo applications.

Improved Stability: The hydrochloride salt can be more stable and less prone to oxidation

than the free base.

Crystalline Nature: Salts often form well-defined crystals, which is advantageous for

purification and handling.

Protocol for the Preparation of Indoline Hydrochloride

Dissolution: Dissolve indoline in a suitable organic solvent, such as diethyl ether or

isopropanol.

Acidification: Slowly add a solution of hydrochloric acid (e.g., HCl in ether or concentrated

aqueous HCl) to the stirred indoline solution.

Precipitation: The indoline hydrochloride salt will precipitate out of the solution.

Isolation: Collect the precipitate by filtration.

Washing and Drying: Wash the collected solid with a cold, non-polar solvent (e.g., cold

diethyl ether) to remove any unreacted starting material and then dry under vacuum.

Indoline (Free Base) C₈H₉N

Indoline Hydrochloride C₈H₁₀ClN

Protonation

Hydrochloric Acid HCl
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Caption: Formation of indoline hydrochloride.

Applications in Drug Development and Research
The indoline scaffold is a key component in a wide range of pharmaceuticals due to its ability to

interact with various biological targets.

Anticancer Agents: Indoline derivatives have shown promise as anticancer agents by

inhibiting various cancer cell lines.

Anti-inflammatory and Analgesic Drugs: Certain indoline compounds exhibit anti-

inflammatory and analgesic properties.

Cardiovascular and Neuroprotective Agents: The indoline structure is found in drugs

targeting cardiovascular diseases and neurological disorders.

Dual 5-LOX/sEH Inhibitors: Recent research has focused on indoline-based compounds as

dual inhibitors of 5-lipoxygenase and soluble epoxide hydrolase for the treatment of

inflammation.

Indoline Scaffold
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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